Cas no 1430751-20-4 (1-[(oxan-3-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-[(oxan-3-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1430751-20-4
• MF: C₁₅H₂₅BN₂O₃
• MW: 292.181604146957
• CID: 5100727
• Update Time: 2026-03-03

1-[(oxan-3-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[(tetrahydro-2H-pyran-3-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-[(oxan-3-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C15H25BN2O3/c1-14(2)15(3,4)21-16(20-14)13-8-17-18(10-13)9-12-6-5-7-19-11-12/h8,10,12H,5-7,9,11H2,1-4H3
• InChI Key： HSDLGRBOBJWNJG-UHFFFAOYSA-N
• SMILES： N1(CC2CCCOC2)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Additional information on 1-[(oxan-3-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Compound CAS No. 1430751-20-4: 1-[(oxan-3-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

The compound with CAS No. 1430751-20-4, known as 1-[(oxan-3-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a boron-containing dioxaborolane moiety and an oxane derivative. The combination of these functional groups makes it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its pyrazole core is known for its aromatic stability and ability to participate in various π-interactions, making it a valuable component in the design of bioactive molecules. The dioxaborolane group introduces additional functionality, enabling the compound to act as a boron-based linker or catalyst in organic reactions. Furthermore, the oxane ring contributes to the molecule's solubility and stability under various reaction conditions.

One of the most notable applications of 1H-pyrazole derivatives is their role in medicinal chemistry. The compound's ability to form hydrogen bonds and engage in π-stacking interactions makes it an attractive candidate for drug design. Recent research has explored its potential as a lead compound for anti-inflammatory agents and anticancer drugs. For instance, studies have shown that certain derivatives exhibit selective inhibition against specific enzymes involved in inflammatory pathways.

In addition to its medicinal applications, CAS No. 1430751-20-4 has also been investigated for its role in materials science. The incorporation of boron-containing groups into polymers has been shown to enhance their thermal stability and mechanical properties. This compound serves as a promising precursor for the synthesis of advanced polymers with tailored functionalities.

The synthesis of this compound involves a multi-step process that combines principles from organometallic chemistry and heterocyclic synthesis. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent installation of the dioxaborolane and oxane moieties. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations for its large-scale application. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, CAS No. 1430751-20-4 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis, materials science, and medicinal chemistry. As ongoing research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow further.